PTX-013 HCl
Description
PTX013 is a potent, cytotoxic anti-tumor agents. PTX013 is particularly effective at inhibiting the growth of several human cancer cell lines, as well as drug resistant cancer cells. Mechanistically, PTX013 induces cell cycle arrest in sub-G1 and G0/G1 phases of e.g. SQ20B cells, a radio-resistant human head and neck carcinoma model. In the syngeneic B16F10 melanoma tumor mouse model, PTX013 (0.5 mg/Kg) inhibits tumor growth by about 50-fold better than parent PTX008.
Scientific Research Applications
Overview of PTX-013 HCl Applications
Oncology Research
In oncology, this compound has been explored for its potential use in cancer therapy. Studies have demonstrated that this compound may not only possess anticancer activity itself but also enhance the efficacy of conventional cancer treatments. For instance, it has been reported to increase the susceptibility of cancer cells to radiation therapy and reduce the long-term side effects of such treatments. Additionally, this compound might amplify the anticancer potential of common drugs like cisplatin and doxorubicin while mitigating their adverse effects, suggesting a role in combined anticancer therapy (Gołuński, Woziwodzka, & Piosik, 2018).
Nephrology and Chronic Kidney Disease
In the realm of nephrology, this compound has been investigated for its effects on renal outcomes in chronic kidney disease (CKD) patients. Although the evidence is not definitive, this compound has shown promise in reducing proteinuria, a common symptom in CKD, particularly in patients with type-1 diabetes mellitus and higher baseline proteinuria levels. The improvement in renal function observed in some studies, especially in those with advanced CKD stages and longer follow-up periods, highlights the potential of this compound in slowing CKD progression. However, further research is needed to confirm these findings and establish its utility in CKD management (Leporini, Pisano, Russo, D’Arrigo, De Sarro, Coppolino, & Bolignano, 2016).
Immunology and Autoimmunity
In immunology, the focus has been on understanding the role of this compound in autoimmunity and vascular pathology. This compound is involved in innate immunity and inflammation, playing a crucial role in maintaining vascular integrity and controlling peripheral tolerance to self-antigens. While this compound is generally protective, its function appears to be complex in the context of autoimmune diseases, where it might facilitate the development of autoimmune phenomena. This paradoxical role suggests that the this compound gene could influence autoimmune reactions and vascular involvement in human pathology, warranting further investigation (Ortega-Hernandez, Bassi, Shoenfeld, & Anaya, 2009).
properties
Molecular Formula |
C44H64Cl4N4O4 |
|---|---|
Molecular Weight |
854.82 |
Appearance |
Solid powder |
synonyms |
PTX013; PTX-013; PTX 013; PTX-013 tetrahydrochloride; PTX-013 HCl; 2,2/',2/'/',2/'/'/'-(1,3,5,7(1,3)-tetrabenzenacyclooctaphane-12,32,52,72-tetrayltetrakis(oxy))tetrakis(N,N-dimethylethan-1-amine) tetrahydrochloride |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
